Cas no 1000515-00-3 (2-Methyl-3-(trifluoromethyl)phenylacetonitrile)
1000515-00-3 structure
Product Name:2-Methyl-3-(trifluoromethyl)phenylacetonitrile
CAS No:1000515-00-3
MF:C10H8F3N
MW:199.172432899475
MDL:MFCD09832278
CID:4555212
PubChem ID:46737511
Update Time:2024-11-04
2-Methyl-3-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(trifluoromethyl)phenylacetonitrile
- 2-[2-methyl-3-(trifluoromethyl)phenyl]acetonitrile
- 2-(2-Methyl-3-(trifluoromethyl)phenyl)acetonitrile
- 1000515-00-3
- VSBABDIMZJXXIU-UHFFFAOYSA-N
- MFCD09832278
- CS-0439528
- JS-4571
- DB-216333
- AKOS006280943
-
- MDL: MFCD09832278
- Inchi: 1S/C10H8F3N/c1-7-8(5-6-14)3-2-4-9(7)10(11,12)13/h2-4H,5H2,1H3
- InChI Key: VSBABDIMZJXXIU-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(CC#N)=C1C)(F)F
Computed Properties
- Exact Mass: 199.06088375g/mol
- Monoisotopic Mass: 199.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 23.8
Experimental Properties
- Melting Point: 51-55℃
2-Methyl-3-(trifluoromethyl)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M106760-250mg |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000515-00-3 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M106760-500mg |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000515-00-3 | 500mg |
$ 460.00 | 2022-06-04 | ||
| abcr | AB263856-1 g |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile, 97%; . |
1000515-00-3 | 97% | 1g |
€205.50 | 2022-06-11 | |
| abcr | AB263856-5 g |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile, 97%; . |
1000515-00-3 | 97% | 5g |
€702.20 | 2022-06-11 | |
| Apollo Scientific | PC500182-1g |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000515-00-3 | 98% | 1g |
£93.00 | 2025-02-21 | |
| Apollo Scientific | PC500182-5g |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile |
1000515-00-3 | 98% | 5g |
£372.00 | 2025-02-21 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32412-1g |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile, 97% |
1000515-00-3 | 97% | 1g |
¥2057.00 | 2023-07-20 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32412-250mg |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile, 97% |
1000515-00-3 | 97% | 250mg |
¥615.00 | 2023-07-20 | |
| abcr | AB263856-1g |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile, 97%; . |
1000515-00-3 | 97% | 1g |
€205.50 | 2024-04-21 | |
| abcr | AB263856-5g |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile, 97%; . |
1000515-00-3 | 97% | 5g |
€702.20 | 2024-04-21 |
2-Methyl-3-(trifluoromethyl)phenylacetonitrile Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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